Cas no 1806748-71-9 (2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806748-71-9
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4839673
• Update Time: 2025-06-28

2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H7BrF3NO4/c1-17-7-5(3-10)14-4(8(15)16)2-6(7)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： YBYXHBWHPBNYCU-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C(=O)O)N=1)OC(F)(F)F)OC

Computed Properties

• Exact Mass: 328.951
• Monoisotopic Mass: 328.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid

Recent Advances in the Application of 2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1806748-71-9) in Chemical Biology and Pharmaceutical Research

2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1806748-71-9) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors and pharmaceutical agents. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural features, including the trifluoromethoxy and bromomethyl groups, which enhance binding affinity and metabolic stability. This research brief synthesizes the latest findings on this compound, focusing on its applications in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid as a versatile building block for the synthesis of kinase inhibitors. Researchers successfully incorporated this intermediate into the scaffold of a new class of selective JAK3 inhibitors, showing promising activity in autoimmune disease models. The bromomethyl group facilitated further functionalization, enabling the introduction of diverse pharmacophores to optimize potency and selectivity.

In parallel work, a team at the Scripps Research Institute reported the application of this compound in PROTAC (Proteolysis Targeting Chimera) development. The carboxylic acid moiety served as an ideal attachment point for E3 ligase ligands, while the bromomethyl group allowed for linker diversification. This approach yielded several potent degrader molecules targeting oncogenic proteins, with improved pharmacokinetic properties attributed to the trifluoromethoxy substitution.

Recent patent filings (WO2023056432, US20240034721) have disclosed novel synthetic routes to 2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid with improved yields and purity. These advancements address previous challenges in large-scale production, making the compound more accessible for drug discovery programs. The optimized procedures feature palladium-catalyzed cross-coupling reactions and innovative protecting group strategies.

Emerging research presented at the 2024 ACS Spring Meeting revealed the compound's potential in radiopharmaceutical development. The bromomethyl group serves as an effective site for radiohalogenation, enabling the creation of PET tracers for neurological targets. Preliminary in vivo studies demonstrated excellent blood-brain barrier penetration and target specificity, attributed to the compound's favorable physicochemical properties.

As the pharmaceutical industry continues to explore novel chemical space, 2-(Bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid stands out as a valuable scaffold for drug discovery. Its unique combination of functional groups offers multiple vectors for structural modification, while maintaining desirable drug-like properties. Future research directions include expanding its application to additional target classes and further optimizing synthetic methodologies.